2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C24H27ClN4OS/c1-3-29-14-12-24(13-15-29)27-22(18-8-10-19(25)11-9-18)23(28-24)31-16-21(30)26-20-7-5-4-6-17(20)2/h4-11H,3,12-16H2,1-2H3,(H,26,30)
• InChI Key: CZQMOWFYQSFRTA-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC=CC=C3C)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H27ClN4OS
• Molecular Weight: 455.0 g/mol

Description

2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C24H27ClN4OS and its molecular weight is 455.02. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Compounds with similar structural features have been synthesized for various purposes, including the study of their crystal structures and potential biological activities. For example, novel compounds involving triazole-thione and chlorophenyl groups have been synthesized and characterized by elemental analysis, IR, 1H NMR spectra, and single-crystal X-ray diffraction, demonstrating the complex interactions and stability provided by such structures (Xue et al., 2008).

Potential Biological Activities

• Antifungal and Antibacterial Properties

  New derivatives containing structural motifs similar to the queried compound have shown significant antimicrobial activities. For instance, certain triazole derivatives have been evaluated for their antifungal and antibacterial activities, underscoring the potential of these compounds in developing new antimicrobial agents (Turan-Zitouni et al., 2005).

• Anticancer Activity

  Similarly, spiroadamantane and triazole derivatives have been synthesized and assessed for their anticancer activities against various cell lines, highlighting the application of such compounds in exploring new therapeutic options for cancer treatment (Flefel et al., 2017).

• Neuroprotective Effects

  Compounds with the triazine-thioacetate structure have been studied for their neuroprotective activity against oxidative stress-induced neurotoxicity, suggesting the potential of these compounds in neuroprotection and the treatment of neurodegenerative diseases (Kucukkilinc et al., 2017).